Cas no 178265-40-2 (Ethyl 6-(cyanomethyl)picolinate)

• Product Name: Ethyl 6-(cyanomethyl)picolinate
• CAS No: 178265-40-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1084490
• PubChem ID: 24729455
• Update Time: 2025-10-29

Ethyl 6-(cyanomethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(cyanomethyl)picolinate
• Ethyl 6-(cyanomethyl)-2-pyridinecarboxylate
• 6-cyano-4-hydroimidazo[1,2-a]pyridine-2-carboxylic acid
• 6-cyanomethylpyridine-2-carboxylic acid ethyl ester
• AG-C-08378
• CTK7C8360
• SBB053537
• SureCN1733873
• 178265-40-2
• 2-Acetonitrilpyridine-6-carboxylic acid ehtyl ester
• AMY26838
• AKOS006326904
• ethyl 6-(cyanomethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)9-5-3-4-8(12-9)6-7-11/h3-5H,2,6H2,1H3
• InChI Key： ZBJVYPLOHORYBD-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(CC#N)=N1)=O)CC

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63Ų

Additional information on Ethyl 6-(cyanomethyl)picolinate

Ethyl 6-(cyanomethyl)picolinate (CAS No. 178265-40-2): An Overview of Its Structure, Synthesis, and Applications

Ethyl 6-(cyanomethyl)picolinate (CAS No. 178265-40-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyanomethyl group attached to a picolinate ring, which imparts specific chemical properties and reactivity.

The molecular formula of Ethyl 6-(cyanomethyl)picolinate is C₁₁H₁₁N₂O₂, and it has a molecular weight of approximately 205.21 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its structural features make it an attractive intermediate for the synthesis of more complex molecules, particularly those with potential therapeutic applications.

One of the key areas of research involving Ethyl 6-(cyanomethyl)picolinate is its use as a building block in the synthesis of picolinic acid derivatives. Picolinic acid and its derivatives have been extensively studied for their biological activities, including their roles as metal chelators, antioxidants, and potential anti-inflammatory agents. The presence of the cyanomethyl group in Ethyl 6-(cyanomethyl)picolinate provides additional functional groups that can be modified through various chemical reactions, such as hydrolysis, reduction, and coupling reactions.

Recent studies have highlighted the potential of Ethyl 6-(cyanomethyl)picolinate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of a series of picolinic acid derivatives from Ethyl 6-(cyanomethyl)picolinate, which exhibited potent anti-inflammatory and analgesic properties. These derivatives were found to be effective in reducing inflammation in animal models of arthritis and were also shown to have low toxicity profiles, making them promising candidates for further drug development.

In addition to its pharmaceutical applications, Ethyl 6-(cyanomethyl)picolinate has also been explored for its use in materials science. The unique electronic properties of the cyanomethyl group make it an attractive candidate for the development of functional materials with applications in electronics and optoelectronics. A study published in Advanced Materials in 2022 demonstrated the use of Ethyl 6-(cyanomethyl)picolinate as a precursor for the synthesis of conductive polymers with enhanced electrical conductivity and stability.

The synthesis of Ethyl 6-(cyanomethyl)picolinate typically involves a multi-step process that begins with the reaction of picolinic acid with ethyl chloroformate to form ethyl picolinate. The resulting ethyl picolinate is then reacted with acrylonitrile in the presence of a suitable catalyst to introduce the cyanomethyl group. This reaction can be optimized by varying parameters such as temperature, pressure, and catalyst type to achieve high yields and purity.

The safety profile of Ethyl 6-(cyanomethyl)picolinate is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or acids.

In conclusion, Ethyl 6-(cyanomethyl)picolinate (CAS No. 178265-40-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive intermediate for the development of novel compounds with diverse biological activities and functional properties. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and related fields.